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Compound of Interest

Compound Name: 3-Sulfopropyl acrylate

Cat. No.: B12805799 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Sulfopropyl acrylate potassium salt (SPAK) is a functional monomer utilized in the synthesis

of a variety of polymers. Its unique chemical structure, incorporating both a polymerizable

acrylate group and a hydrophilic sulfonate group, imparts desirable properties to the resulting

polymers, such as water solubility, ionic conductivity, and biocompatibility. This guide provides a

comprehensive overview of its chemical properties, synthesis, and key applications, with a

particular focus on its relevance in biomedical and drug development research. The Chemical

Abstracts Service (CAS) number for 3-Sulfopropyl acrylate potassium salt is 31098-20-1.[1]

[2][3][4][5]

Chemical and Physical Properties
3-Sulfopropyl acrylate potassium salt is a white to yellowish crystalline powder.[1][2] It is

soluble in water, a property that is central to many of its applications.[2] Key quantitative data

for this compound are summarized in the table below.
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Property Value References

CAS Number 31098-20-1 [1][2][3][4][5]

Molecular Formula C6H9KO5S [2][5][6]

Molecular Weight 232.29 g/mol [2][6]

Purity >98.0% (T) [3][6]

Melting Point 302 °C (decomposes) [2][5]

Appearance
White to Almost White Powder

to Crystal
[2][6]

Water Solubility Soluble [2]

Synonyms:

Potassium 3-(Acryloyloxy)propane-1-sulfonate[2][3][6]

Acrylic Acid 3-Sulfopropyl Ester Potassium Salt[2][3][6]

3-SPA Potassium salt[2][3][5][6]

Synthesis and Polymerization
3-Sulfopropyl acrylate potassium salt serves as a monomer in various polymerization

reactions to produce functional polymers. The synthesis of polymers incorporating this

monomer can be achieved through different techniques, including free-radical polymerization

and controlled radical polymerization methods like Reversible Addition-Fragmentation chain

Transfer (RAFT) polymerization and Atom Transfer Radical Polymerization (ATRP).

Experimental Protocol: Synthesis of Poly(3-sulfopropyl
acrylate potassium)-based Hydrogels
This protocol describes the synthesis of a hydrogel using 3-sulfopropyl acrylate potassium

salt via free-radical polymerization, a common method for producing materials for biomedical

applications.[7]
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Materials:

3-Sulfopropyl acrylate potassium salt (AESO3)[7]

Poly(ethylene glycol) diacrylate (PEGDA) as a crosslinker[7]

Ammonium persulfate (APS) as an initiator[7]

N,N,N',N'-tetramethylethylenediamine (TMEDA) as a catalyst[7]

Phosphate-buffered saline (PBS)[8]

Procedure:

Prepare a solution of 3-sulfopropyl acrylate potassium salt in PBS.

Add the crosslinker, PEGDA, to the monomer solution and mix thoroughly.

Initiate the polymerization by adding the initiator, APS, and the catalyst, TMEDA, to the

mixture.

Allow the polymerization to proceed at room temperature until a hydrogel is formed.[8]

The resulting hydrogel can then be purified by dialysis or washing to remove any unreacted

monomers and initiators.

The following diagram illustrates the workflow for the synthesis of these hydrogels.
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Caption: Workflow for the synthesis of poly(3-sulfopropyl acrylate potassium)-based

hydrogels.

Applications in Research and Drug Development
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The unique properties of polymers derived from 3-sulfopropyl acrylate potassium salt make

them valuable in a range of applications, particularly in the biomedical field.

Hydrogels for Drug Delivery: Hydrogels synthesized from this monomer exhibit high water

content and biocompatibility, making them suitable as matrices for the controlled release of

therapeutic agents.[1][9] The sulfonate groups can also participate in ion exchange

mechanisms for drug loading and release.[7]

Biomedical Materials: These hydrogels have shown good mechanical resilience, high

compressibility, and support for cell adhesion, indicating their potential for use in tissue

engineering and as coatings for medical devices.[7][9][10]

Polymer Coatings: The introduction of sulfonate groups into polymer chains can enhance

properties such as hydrophilicity and ionic conductivity, which is beneficial for creating

antistatic films and coatings for electronics.[11]

Water Treatment: Polymers containing 3-sulfopropyl acrylate potassium salt can be used in

water treatment processes due to their ion-exchange capabilities.[12]

Safety and Handling
3-Sulfopropyl acrylate potassium salt is considered a hazardous substance.[13] It can cause

skin, eye, and respiratory irritation.[13][14] Appropriate personal protective equipment,

including gloves, eye protection, and a dust mask, should be used when handling this

chemical.[14] It is a combustible solid but does not propagate flame easily.[13]

Hazard Classifications GHS Hazard Statements Precautionary Statements

Eye Irrit. 2, Skin Irrit. 2, STOT

SE 3
H315, H319, H335

P261, P264, P271, P280,

P302+P352,

P305+P351+P338

Conclusion
3-Sulfopropyl acrylate potassium salt is a versatile monomer that enables the synthesis of

functional polymers with a wide range of applications. Its well-defined chemical properties,

coupled with various polymerization techniques, allow for the creation of materials with tailored
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characteristics for use in drug delivery, tissue engineering, and other advanced applications.

The information provided in this guide serves as a valuable resource for researchers and

scientists working in these fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12805799#3-sulfopropyl-acrylate-potassium-salt-cas-
number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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